![molecular formula C16H17N3O4 B2726656 4-(3-Methoxyphenyl)-2-morpholino-5-pyrimidinecarboxylic acid CAS No. 1775400-37-7](/img/structure/B2726656.png)
4-(3-Methoxyphenyl)-2-morpholino-5-pyrimidinecarboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-(3-Methoxyphenyl)-2-morpholino-5-pyrimidinecarboxylic acid, also known as MMV390048, is a chemical compound that has gained attention in the field of scientific research due to its potential as an antimalarial drug. This compound belongs to the family of pyrimidinecarboxylic acids and has a molecular formula of C15H17N3O4. In
Mechanism of Action
4-(3-Methoxyphenyl)-2-morpholino-5-pyrimidinecarboxylic acid targets the Plasmodium proteasome, which is a complex of enzymes that degrade proteins in the parasite. The proteasome is essential for the survival of the parasite, and inhibition of this enzyme leads to the accumulation of toxic proteins, ultimately resulting in the death of the parasite. 4-(3-Methoxyphenyl)-2-morpholino-5-pyrimidinecarboxylic acid binds to a specific site on the proteasome, leading to its inhibition and subsequent death of the parasite.
Biochemical and Physiological Effects
4-(3-Methoxyphenyl)-2-morpholino-5-pyrimidinecarboxylic acid has been shown to have low toxicity in vitro, which is a promising characteristic for the development of new antimalarial drugs. In vivo studies have shown that the compound has good pharmacokinetic properties and is well-tolerated in animals. 4-(3-Methoxyphenyl)-2-morpholino-5-pyrimidinecarboxylic acid has also been shown to have a long half-life, which is desirable for the treatment of malaria.
Advantages and Limitations for Lab Experiments
One of the advantages of using 4-(3-Methoxyphenyl)-2-morpholino-5-pyrimidinecarboxylic acid in lab experiments is its potency against drug-resistant strains of the Plasmodium parasite. This makes it a potential candidate for the development of new antimalarial drugs. However, one limitation of using 4-(3-Methoxyphenyl)-2-morpholino-5-pyrimidinecarboxylic acid is that it is a relatively new compound, and more research is needed to fully understand its mechanism of action and potential side effects.
Future Directions
There are several future directions for the research and development of 4-(3-Methoxyphenyl)-2-morpholino-5-pyrimidinecarboxylic acid. One potential direction is to further optimize the synthesis method to improve the yield and purity of the compound. Another direction is to conduct more preclinical studies to fully understand the mechanism of action and potential side effects of 4-(3-Methoxyphenyl)-2-morpholino-5-pyrimidinecarboxylic acid. Additionally, clinical trials are needed to evaluate the safety and efficacy of the compound in humans. If successful, 4-(3-Methoxyphenyl)-2-morpholino-5-pyrimidinecarboxylic acid could become a valuable tool in the fight against malaria.
Synthesis Methods
The synthesis of 4-(3-Methoxyphenyl)-2-morpholino-5-pyrimidinecarboxylic acid involves a multi-step process that includes the reaction of 3-methoxybenzaldehyde with ethyl cyanoacetate to form a pyrimidine ring. The resulting product is then reacted with morpholine and chloroacetic acid to form the final product, 4-(3-Methoxyphenyl)-2-morpholino-5-pyrimidinecarboxylic acid. The synthesis method has been optimized to produce high yields of the compound with high purity.
Scientific Research Applications
4-(3-Methoxyphenyl)-2-morpholino-5-pyrimidinecarboxylic acid has been extensively studied for its potential as an antimalarial drug. Malaria is a life-threatening disease caused by the Plasmodium parasite, and it affects millions of people worldwide. 4-(3-Methoxyphenyl)-2-morpholino-5-pyrimidinecarboxylic acid has shown promising results in preclinical studies as a potent antimalarial agent with a unique mechanism of action. It targets the Plasmodium proteasome, which is essential for the survival of the parasite. 4-(3-Methoxyphenyl)-2-morpholino-5-pyrimidinecarboxylic acid has also shown activity against drug-resistant strains of the parasite, making it a potential candidate for the development of new antimalarial drugs.
properties
IUPAC Name |
4-(3-methoxyphenyl)-2-morpholin-4-ylpyrimidine-5-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17N3O4/c1-22-12-4-2-3-11(9-12)14-13(15(20)21)10-17-16(18-14)19-5-7-23-8-6-19/h2-4,9-10H,5-8H2,1H3,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XYJIJZLHNPCPRR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)C2=NC(=NC=C2C(=O)O)N3CCOCC3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(3-Methoxyphenyl)-2-morpholino-5-pyrimidinecarboxylic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.